Cas no 1213472-11-7 ((3R)-3-amino-3-(3-chloro-4-fluorophenyl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(3-chloro-4-fluorophenyl)propan-1-ol
• CAS No: 1213472-11-7
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 6416314
• PubChem ID: 93984139
• Update Time: 2025-05-25

(3R)-3-amino-3-(3-chloro-4-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(3-chloro-4-fluorophenyl)propan-1-ol
• Benzenepropanol, γ-amino-3-chloro-4-fluoro-, (γR)-
• 1213472-11-7
• EN300-1164061

• Inchi： 1S/C9H11ClFNO/c10-7-5-6(1-2-8(7)11)9(12)3-4-13/h1-2,5,9,13H,3-4,12H2/t9-/m1/s1
• InChI Key： JEZFBUIXMOAAEP-SECBINFHSA-N
• SMILES： [C@@H](C1C=CC(F)=C(Cl)C=1)(N)CCO

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 331.5±37.0 °C(Predicted)
• pka: 14.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (3R)-3-amino-3-(3-chloro-4-fluorophenyl)propan-1-ol

Professional Introduction to (3R)-3-amino-3-(3-chloro-4-fluorophenyl)propan-1-ol (CAS No. 1213472-11-7)

(3R)-3-amino-3-(3-chloro-4-fluorophenyl)propan-1-ol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1213472-11-7, this compound represents a critical intermediate in the development of novel therapeutic agents. Its unique structural configuration, featuring a chiral center and fluorinated aromatic ring, makes it a valuable building block for drugs targeting various biological pathways.

The compound's molecular structure, characterized by a propanol backbone substituted with an amino group and a chloro-fluorinated phenyl ring, positions it as a key candidate for further functionalization. This structural motif is particularly relevant in the design of small-molecule inhibitors and modulators, where precise stereochemistry and electronic properties are paramount. Recent advancements in drug discovery have highlighted the importance of such intermediates in achieving high selectivity and efficacy.

In the realm of medicinal chemistry, (3R)-3-amino-3-(3-chloro-4-fluorophenyl)propan-1-ol has been explored for its potential in addressing neurological disorders, inflammatory conditions, and metabolic diseases. The presence of the fluorine atom enhances lipophilicity and metabolic stability, which are critical factors in drug bioavailability. Furthermore, the chiral center at the propanol moiety allows for the synthesis of enantiomerically pure compounds, minimizing off-target effects and improving therapeutic outcomes.

Recent studies have demonstrated the compound's utility in generating libraries of derivatives for high-throughput screening. Researchers have leveraged its scaffold to develop molecules with enhanced binding affinity to specific protein targets. For instance, modifications at the amino group have been investigated for optimizing interactions with enzyme active sites, while the phenyl ring has been tailored to improve receptor binding profiles.

The fluorine-substituted aromatic ring in (3R)-3-amino-3-(3-chloro-4-fluorophenyl)propan-1-ol also contributes to its resistance against metabolic degradation, a desirable trait for long-lasting pharmacological effects. This characteristic has been particularly exploited in the development of antiviral and anticancer agents, where sustained activity is crucial. Computational modeling has further refined strategies for derivatization, predicting optimal modifications that enhance both potency and selectivity.

Industrial applications of this compound have seen growth in specialty chemical manufacturing, where it serves as a precursor for more complex pharmacophores. Its synthesis involves multi-step organic transformations, including asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, showcasing its role in advanced synthetic methodologies. The demand for high-purity versions of this intermediate has driven innovations in purification techniques, ensuring scalability for pharmaceutical production.

The intersection of synthetic chemistry and biotechnology has led to novel applications of (3R)-3-amino-3-(3-chloro-4-fluorophenyl)propan-1-ol in enzyme engineering. By incorporating this scaffold into designed enzymes, researchers aim to enhance catalytic efficiency or introduce new functionalities. Such biocatalytic systems hold promise for sustainable drug synthesis, reducing reliance on traditional chemical pathways.

Future directions in research may explore its role in developing next-generation therapeutics targeting emerging diseases. The compound's versatility as a building block suggests broad applicability across multiple therapeutic areas. Collaborative efforts between academia and industry are expected to yield innovative derivatives with improved pharmacokinetic profiles.

The regulatory landscape for compounds like (3R)-3-amino-3-(3-chloro-4-fluorophenyl)propan-1-ol continues to evolve, emphasizing safety and environmental considerations. Manufacturers must adhere to stringent guidelines to ensure sustainable production practices while maintaining high-quality standards. This balance is critical as global demand for specialized intermediates grows alongside advancements in synthetic methodologies.